Cas no 433253-58-8 (N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide
• CAS No: 433253-58-8
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5474551
• Update Time: 2025-05-20

N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-N'-(2,4,6-trimethylphenyl)oxamide
• N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide

• Inchi： 1S/C19H22N2O3/c1-12-9-13(2)17(14(3)10-12)21-19(23)18(22)20-11-15-5-7-16(24-4)8-6-15/h5-10H,11H2,1-4H3,(H,20,22)(H,21,23)
• InChI Key： OVXLSKZXKXPYLD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NC1=C(C)C=C(C)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide

Introduction to N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 433253-58-8)

N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide, a compound with the chemical formula C₁₇H₂₃N₂O, is a notable molecule in the realm of chemical and pharmaceutical research. This compound has garnered significant attention due to its unique structural features and potential applications in various scientific domains. The presence of multiple aromatic rings and functional groups makes it a subject of interest for synthetic chemists and biologists alike.

The CAS number 433253-58-8 serves as a unique identifier for this compound, ensuring precise communication and documentation in scientific literature. This numbering system is crucial for distinguishing between different chemical entities and facilitating accurate database searches. The compound's molecular structure consists of an ethanediamide backbone, flanked by two distinct aromatic moieties: a 4-methoxyphenyl group and a 2,4,6-trimethylphenyl group. These substituents contribute to the compound's overall reactivity and interaction potential with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide has emerged as a promising candidate in this context. Its dual aromatic system suggests potential applications in drug design, particularly in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The 4-methoxyphenyl moiety, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural diversity. The combination of a methoxy group and three methyl substituents on the phenyl ring creates a complex electronic environment that can be exploited for fine-tuning biological activity. This structural complexity makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases that require multi-target intervention.

The 2,4,6-trimethylphenyl group adds another layer of complexity to the molecule's behavior. This highly branched aromatic ring can influence solubility, metabolic stability, and pharmacokinetic properties. By carefully manipulating these structural elements, researchers aim to optimize both potency and selectivity. Such modifications are essential for minimizing off-target effects and improving overall therapeutic efficacy.

Current research in this area is focused on exploring the pharmacological profile of N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative disorders. The ability to modulate these pathways could have significant implications for the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis.

The synthesis of this compound represents a testament to the advances in organic chemistry methodologies. Modern synthetic strategies allow for the efficient construction of complex molecules like N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the aromatic rings and introducing the desired functional groups. These synthetic advancements have not only facilitated the preparation of this compound but also opened up new avenues for drug discovery.

In conclusion, N'-(4-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 433253-58-8) is a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of aromatic substituents makes it a valuable scaffold for developing novel therapeutics targeting various diseases. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in advancing medical treatments.